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Compound of Interest

Compound Name: MI-1544

cat. No.: B1677115

Safety Profile Overview

Product Name Primary Components Key Hazards

Corrosive, Causes severe skin
2-diethylaminoethanol, burns and eye damage,
ChemTreat BL1544 _ _ _
Cyclohexylamine Harmful if swallowed, inhaled,

or in contact with skin.[1]

Highly flammable liquid and
vapor, Fatal if swallowed,
Kester 1544 Soldering Flux Rosin, Alcohol Solvent Causes serious eye irritation,
May cause an allergic skin
reaction.[2][3][4]

Awaiting your clarification to proceed with providing the specific and accurate disposal
information you need.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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